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Compound of Interest

Compound Name: Fluvoxketone

Cat. No.: B195942 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Fluvoxketone, a trifluoromethyl-substituted aryl ketone and an intermediate in

the synthesis of Fluvoxamine, requires careful handling and disposal due to its chemical

properties and potential environmental impact. This guide provides essential information and

step-by-step procedures for the safe disposal of Fluvoxketone, ensuring compliance and

minimizing risk.

Understanding Fluvoxketone: Chemical and Safety
Data
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the available data for Fluvoxketone.
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Property Value Reference

CAS Number 61718-80-7 [1][2][3][4][5]

Molecular Formula C13H15F3O2 [1][2][3][4][5]

Synonyms

5-Methoxy-1-[4-

(trifluoromethyl)phenyl]pentan-

1-one, Fluvoxamine Maleate

Impurity D

[1][2][3][4][5]

Appearance Neat [5]

Environmental Hazard
Potentially toxic to aquatic life

with long-lasting effects.

Note: A specific Safety Data Sheet (SDS) for Fluvoxketone is not readily available in the public

domain. The information provided is based on available chemical data. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department for a

comprehensive risk assessment.

Step-by-Step Disposal Protocol for Fluvoxketone
The disposal of Fluvoxketone should be approached with the understanding that it is a

pharmaceutical intermediate with potential environmental hazards. The following protocol is

based on general best practices for chemical and pharmaceutical waste management.

Step 1: Initial Assessment and Personal Protective Equipment (PPE)

Review Institutional Policies: Before handling Fluvoxketone waste, consult your

organization's specific chemical hygiene plan and waste disposal guidelines.

Wear Appropriate PPE: At a minimum, this should include chemical-resistant gloves (nitrile or

neoprene), safety goggles or a face shield, and a lab coat.

Step 2: Waste Segregation

Do Not Mix: Fluvoxketone waste should not be mixed with other waste streams unless

explicitly permitted by your EHS department.
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Designated Waste Container: Use a dedicated, properly labeled hazardous waste container.

The container should be made of a material compatible with Fluvoxketone.

Step 3: Labeling the Waste Container

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name: "Fluvoxketone" or "5-Methoxy-1-[4-

(trifluoromethyl)phenyl]pentan-1-one".

Include CAS Number: Add the CAS number (61718-80-7) to the label for unambiguous

identification.

Step 4: Storage of Waste

Secure Location: Store the waste container in a designated satellite accumulation area

(SAA) that is secure and away from general laboratory traffic.

Secondary Containment: Place the primary waste container in a secondary containment bin

to prevent the spread of material in case of a leak or spill.

Keep Closed: The waste container must be kept tightly closed at all times, except when

adding waste.

Step 5: Arranging for Disposal

Contact EHS: Once the waste container is full or has reached its accumulation time limit (as

defined by your institution and local regulations), contact your EHS department to arrange for

pickup.

Do Not Dispose Down the Drain: Due to its potential aquatic toxicity, Fluvoxketone must not

be disposed of down the sink or in general trash.

Follow Manifesting Procedures: Your EHS department will handle the final disposal through a

licensed hazardous waste contractor, including the completion of any required waste

manifests.
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Experimental Protocols Cited
This guidance is based on established principles of laboratory safety and hazardous waste

management as outlined by regulatory bodies such as the U.S. Environmental Protection

Agency (EPA). Specific experimental protocols for the disposal of Fluvoxketone are not

published; therefore, the procedures outlined above are derived from the general requirements

for handling chemical waste in a laboratory setting. The EPA's regulations under 40 CFR 266

Subpart P provide a framework for the management of hazardous waste pharmaceuticals,

which serves as a key reference for these procedures.[6]

Visualizing the Disposal Workflow
To aid in understanding the decision-making process for Fluvoxketone disposal, the following

workflow diagram is provided.
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Start: Fluvoxketone Waste Generated

Assess Waste:
- Pure compound?

- Contaminated material?

Wear Appropriate PPE:
- Gloves

- Goggles
- Lab Coat

Segregate Waste:
- Use dedicated hazardous waste container

Label Container:
- 'Hazardous Waste'

- 'Fluvoxketone'
- CAS: 61718-80-7

- Accumulation Date

Store Safely:
- Designated Satellite Accumulation Area

- Secondary Containment
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No

Contact EHS for Pickup

Yes

End: Proper Disposal by
Licensed Contractor
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Fluvoxketone Disposal Decision Workflow
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Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations, nor the specific guidelines of your institution. Always consult with your

Environmental Health and Safety department for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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